[2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel

• IUPAC Name: [2-[2-(2-aminoethylamino)ethyliminomethyl]phenyl]azanide;nickel(2+)
• InChI: InChI=1S/2C11H17N4.Ni/c2*12-5-6-14-7-8-15-9-10-3-1-2-4-11(10)13;/h2*1-4,9,13-14H,5-8,12H2;/q2*-1;+2
• InChI Key: KRSFDGNEZFZZIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NCCNCCN)[NH-].C1=CC=C(C(=C1)C=NCCNCCN)[NH-].[Ni+2]
• Molecular Formula: C22H34N8Ni
• DSSTOX Substance ID: DTXSID901334051
• Molecular Weight: 469.3 g/mol
• CAS No.: 7233-42-3

Description

[2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel: . This compound is known for its complex structure and versatility, making it a subject of interest for scientists and researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel typically involves the reaction of nickel salts with ligands containing aminoethyl and iminophenyl groups. The reaction conditions often include controlled temperatures and pH levels to ensure the formation of the desired coordination compound.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification through crystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized nickel complexes.

Reduction: Reduction reactions can convert the compound into different nickel species with varying oxidation states.

Substitution: The compound can participate in substitution reactions where ligands are replaced by other chemical groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and hydrazine are often used.

Substitution: Ligand exchange reactions may involve reagents like phosphines or amines.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nickel oxides, while reduction can produce nickel hydrides.

Scientific Research Applications

Chemistry: In chemistry, [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel is used as a catalyst in various organic reactions, including hydrogenation and polymerization processes.

Medicine: In medicine, this compound is being explored for its potential use in drug delivery systems and as a therapeutic agent due to its ability to interact with biological molecules.

Industry: Industrially, this compound is used in the synthesis of advanced materials and as a catalyst in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel involves its ability to coordinate with various ligands and metal centers. This coordination can influence the reactivity and stability of the compound, making it effective in catalysis and other applications. The molecular targets and pathways involved include interactions with enzymes, proteins, and other biological molecules, which can modulate their activities and functions .

Comparison with Similar Compounds

• [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; copper
• [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; cobalt
• [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; zinc

Comparison: Compared to these similar compounds, [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel exhibits unique properties such as higher stability and reactivity under certain conditions. Its ability to form stable complexes with a variety of ligands makes it particularly valuable in catalysis and material synthesis .